Cas no 109643-95-0 (Azacyclononadecan-2-one)

• Product Name: Azacyclononadecan-2-one
• CAS No: 109643-95-0
• MF: C₁₈H₃₅NO
• MW: 281.476605653763
• CID: 2886993
• Update Time: 2023-08-10

Azacyclononadecan-2-one Chemical and Physical Properties

Names and Identifiers

• azacyclononadecan-2-one
• Azacyclononadecan-2-one

• Inchi： 1S/C18H35NO/c20-18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17-19-18/h1-17H2,(H,19,20)
• InChI Key： ABTUPTPDCSVHOI-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCCCCCCCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 228
• XLogP3: 6.1
• Topological Polar Surface Area: 29.1